molecular formula Mn3O4<br>H2Mn3O4 B072212 Trimanganese tetraoxide CAS No. 1317-35-7

Trimanganese tetraoxide

Cat. No. B072212
CAS RN: 1317-35-7
M. Wt: 230.828 g/mol
InChI Key: AMWRITDGCCNYAT-UHFFFAOYSA-L
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Description

Synthesis Analysis

Mn3O4 can be synthesized through various methods, including hydrothermal routes, alkoxide hydrolysis, and solvothermal processes. For instance, Mn3O4 nanoframeworks were prepared using a hydrothermal route based on the redox reaction between KMnO4 and formamide, revealing the crucial effect of formamide and water volume ratio on the sample's morphology (Li et al., 2019). Another approach involved the hydrolysis of manganese alkoxide/graphene precursor to construct Mn3O4/graphene nanostructured composites for lithium-ion batteries (Wu et al., 2021).

Molecular Structure Analysis

The molecular structure of Mn3O4 nanoparticles has been characterized using techniques like X-ray diffraction, transmission electron microscopy, and impedance spectroscopy. These studies provide insights into the crystallite sizes and shapes, which range from 40 to 70 nm for hydrothermally synthesized Mn3O4 nanoparticles (Dhaouadi et al., 2010).

Chemical Reactions and Properties

The chemical properties of Mn3O4 have been explored in the context of enhancing its functionality for specific applications. For example, doping Mn3O4 with cobalt improved its electrochemical performance in energy storage applications, showcasing the significance of material modification at the molecular level (B. Shunmugapriya et al., 2020).

Physical Properties Analysis

The physical properties of Mn3O4, such as morphology and phase, can significantly impact its performance in various applications. For instance, the synthesis in ethanolamine-water medium resulted in spherical Mn3O4 nanoparticles with good dispersivity, which is crucial for applications requiring uniform particle distribution (Li, 2011).

Chemical Properties Analysis

The chemical interactions and behavior of Mn3O4 in various environments have been the subject of detailed investigations. One study demonstrated the effective removal of methyl orange from aqueous solutions using Mn3O4 functionalized fibrous porous silica microspheres, highlighting the material's adsorption capacities and chemical reactivity (Tian et al., 2015).

Scientific Research Applications

  • Energy Storage and Supercapacitors :

    • Mn3O4 nanoframeworks show high specific capacity and excellent capacity retention in supercapacitors, making them potential electrode materials for asymmetric supercapacitors (Li et al., 2019).
    • Mn3O4 nanoparticles combined with activated carbonitride enhance electrical conductivity and stability, significantly improving supercapacitor performance (Zhou et al., 2019).
  • Material Science :

    • Sphere-like Mn3O4 nanoparticles can be grown on silk fiber, offering potential applications in textile technology (Khanjani & Morsali, 2013).
    • Carbon-coated Mn3O4 octahedra demonstrate enhanced performance as negative-electrode materials in lithium-ion batteries, offering high reversible capacity and good cycling performance (Cao et al., 2015).
  • Environmental Applications :

    • Mn3O4-Ag nanocomposites, varying in morphology, show high sensitivity to ethanol and other volatile organic compounds, suggesting applications in hazardous material detection (Rahaman et al., 2017).
    • Mn3O4 coatings on Ni-coated steel are used for improving corrosion resistance, which is significant in various industrial applications (Zhu et al., 2019).
  • Additional Applications :

    • Mn3O4 nanoparticles have been synthesized for various applications, demonstrating good electrical conductivity and potential for use in electronic devices (Dhaouadi et al., 2010).
    • Mn3O4 functionalized fibrous porous silica microspheres have shown excellent adsorption capacities, useful for removing dyes from aqueous solutions (Tian et al., 2015).

Safety And Hazards

Trimanganese tetraoxide is non-combustible but decomposes, generating toxic fumes when strongly heated in the air . Exposure routes include inhalation, ingestion, skin and/or eye contact . Symptoms of exposure can include asthenia, insomnia, mental confusion, low-back pain, vomiting, malaise (vague feeling of discomfort), lassitude (weakness, exhaustion), kidney damage, and pneumonitis .

Future Directions

The global Trimanganese Tetraoxide market was valued at US$ million in 2023 and is projected to reach US$ million by 2030, at a CAGR of % during the forecast period . It is being used in the production of manganese, zinc, iron Soft Magnetic Ferrite, magnetic cores, magnetic disks and magnetic tapes for storing information in electronic computers, Transformers and high-quality inductors for telephones, television flyback transformers, magnetic heads for magnetic recording, magnetic amplifiers, saturable inductors, antenna rods, etc .

properties

IUPAC Name

manganese(2+);manganese(3+);oxygen(2-)
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InChI

InChI=1S/3Mn.4O/q+2;2*+3;4*-2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZWXOQTHCXRZUJP-UHFFFAOYSA-N
Source PubChem
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Description Data deposited in or computed by PubChem

Canonical SMILES

[O-2].[O-2].[O-2].[O-2].[Mn+2].[Mn+3].[Mn+3]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

Mn3O4
Record name MANGANESE OXIDE
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Record name manganese(II,III) oxide
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Molecular Weight

228.812 g/mol
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Physical Description

Dry Powder; Dry Powder, Water or Solvent Wet Solid; Other Solid, BROWN-TO-BLACK CRYSTALLINE POWDER., Brownish-black powder. [Note: Fumes are generated whenever manganese oxides are heated strongly in air.]
Record name Manganese oxide (Mn3O4)
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Record name MANGANESE OXIDE
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Record name Manganese tetroxide (as Mn)
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Solubility

Solubility in water: none, Insoluble
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Record name Manganese tetroxide (as Mn)
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Density

4.8 g/cm³, 4.88
Record name MANGANESE OXIDE
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Record name Manganese tetroxide (as Mn)
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Vapor Pressure

0 mmHg (approx)
Record name Manganese tetroxide (as Mn)
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Product Name

Trimanganese tetraoxide

CAS RN

1317-35-7
Record name Manganese oxide (Mn3O4)
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Record name MANGANOMANGANIC OXIDE
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Record name MANGANESE OXIDE
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Melting Point

1564 °C, 2847 °F
Record name MANGANESE OXIDE
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Record name Manganese tetroxide (as Mn)
Source The National Institute for Occupational Safety and Health (NIOSH)
URL https://www.cdc.gov/niosh/npg/npgd0381.html
Description The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/
Explanation The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations.

Synthesis routes and methods

Procedure details

In a similar test evaluation following the procedure described in the example above, calcium oxide based and calcium oxide-boric acid based pigments were prepared and evaluated for inhibitor efficiency. CaO.H3BO3.2Mn3O4 may also be written CaO.1/2B2O3.2Mn3O4 since boric acid is expected to lose a mole of water during the sintering operation. 68.6 Grams of manganomanganic oxide with a mean particle size of 2 microns were mixed with 8.4 grams of calcium oxide with a 2 micron particle size using a high intensity mixer. It was heated in a crucible at 600° C. for 1 hr. and then milled as in Example 1. Similarly a ratio of 1 mol of calcium oxide, 1 mol of boric acid, and 2 mols of manganomanganic oxide were prepared and sintered at 600° C. for 1 hr. 12.4 Grams of micronized boric acid (2 microns), 5.6 grams of calcium oxide and 45.7 grams of Mn3O4 were used during the sintering.
Quantity
5.6 g
Type
reactant
Reaction Step One
[Compound]
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Mn3O4
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45.7 g
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reactant
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[Compound]
Name
H3BO3.2Mn3O4
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8.4 g
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Reaction Step Eight

Citations

For This Compound
327
Citations
Z Li, W Wei, Y Wang, A Gu, L Wang, Q Zhou - Journal of Alloys and …, 2019 - Elsevier
Trimanganese tetraoxide (Mn 3 O 4 ) nanoframeworks were successfully prepared using a novel and facile hydrothermal route based on the redox–reaction between KMnO 4 and …
Number of citations: 16 www.sciencedirect.com
G Nagaraju, SC Sekhar, GSR Raju… - Journal of Materials …, 2017 - pubs.rsc.org
… Herein, a facile and cost-effective strategy to design yolk–shell structured trimanganese tetraoxide nanospheres (Mn3O4 NSs) with a distinctive core–void–shell configuration to use as …
Number of citations: 57 pubs.rsc.org
N John, KE Abraham - Sensors and Actuators B: Chemical, 2020 - Elsevier
The article reports enhanced sensing response of reduced graphene oxide (rGO)-trimanganese tetraoxide (Mn 3 O 4 ) nanocomposite gas sensor towards carbon monoxide (CO) at …
Number of citations: 13 www.sciencedirect.com
H Hu, Y Chang, Z Wang, J Cui, S Jia, Y Du - Journal of Colloid and Interface …, 2023 - Elsevier
… Herein, glutamate oxidase (GLOX) and trimanganese tetraoxide (Mn 3 O 4 ) nanocrystals were combined for the first time by one-step biomineralization to construct a mimic multi-…
Number of citations: 2 www.sciencedirect.com
W Weimin, Y Yongnian, Z Jiayu - Recueil des Travaux …, 1995 - Wiley Online Library
New methods were used to prepare a nearly stoichiometric Mn 3 O 4 catalyst. The redox behavior of two kinds of Mn 3 O 4 (ie the non‐ and nearly stoichiometric Mn 3 O 4 ) were …
Number of citations: 4 onlinelibrary.wiley.com
L Wu, S Huang, W Dong, Y Li, Z Wang… - Journal of Colloid and …, 2021 - Elsevier
Herein we develop a novel and effective alkoxide hydrolysis approach to in-situ construct the trimanganese tetraoxide (Mn 3 O 4 )/graphene nanostructured composite as high-…
Number of citations: 11 www.sciencedirect.com
X Zheng, Q Lian, L Zhou, Y Jiang, J Gao - Colloids and Surfaces A …, 2020 - Elsevier
Urchin-like trimanganese tetroxide (Mn 3 O 4 ) particles were synthesized through a simple and gentle method, and characterized by XRD, XPS, FTIR, SEM, TEM, and UV–vis absorption…
Number of citations: 11 www.sciencedirect.com
B Shunmugapriya, A Rose, T Maiyalagan… - …, 2020 - iopscience.iop.org
… In this study, spinel trimanganese tetraoxide (Mn 3 O 4 ) and cobalt doped trimanganese tetraoxide (Co-Mn 3 O 4 ) was synthesized by using a simple solvent assisted hydrothermal …
Number of citations: 8 iopscience.iop.org
H Zhu, S Geng, G Chen, F Wang - Journal of Alloys and Compounds, 2019 - Elsevier
A uniform trimanganese tetraoxide (Mn 3 O 4 ) coating has been prepared on Ni-coated SUS 430 steel by novel electrophoretic deposition (EPD) approach based on stable Mn 3 O 4 …
Number of citations: 14 www.sciencedirect.com
RZ Safarov, JB Kargin, YK Aibuldinov… - Crystals, 2021 - mdpi.com
… Conducted research allows to conclude, that by phase-elemental content the Bogach ore can be used for obtaining trimanganese tetraoxide pigment similar to manganese ores from …
Number of citations: 2 www.mdpi.com

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